Cas no 4001-61-0 (2,5-Dimethylthiophenol)

• Product Name: 2,5-Dimethylthiophenol
• CAS No: 4001-61-0
• MF: C₈H₁₀S
• MW: 138.230000972748
• MDL: MFCD00010020
• CID: 44658
• PubChem ID: 24856649
• Update Time: 2025-04-18

2,5-Dimethylthiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylbenzenethiol
• 2,5-Dimethylthiophenol
• 2-Mercapto-p-xylene
• p-Xylenethiol
• Benzenethiol, 2,5-dimethyl-
• 2,5-Dimethyl thiophenol
• 2,5-dimethylbenzene-1-thiol
• 2NV04MU9ER
• NHAUBUMQRJWWAT-UHFFFAOYSA-N
• 2,5-Dimethylthiophenol;2,5-Dimethylthiophenol;
• 2,5-Xylenethiol
• 2,5dimethylthiophenol
• PubChem6811
• 2,5-dimethyl-thiophenol
• 2,5-Dimethyl-benzolthiol
• 2,5-dimethyl-benzenethiol
• 2,5-Dimethylbenzenethiol #
• 2,5-DIMETHYLTHIOPH
• W-106394
• FT-0610458
• 4001-61-0
• UNII-2NV04MU9ER
• MFCD00010020
• DTXSID3063259
• SY049369
• NCGC00189400-01
• D2393
• CHEMBL1433856
• 2,5-Dimethylbenzenethiol, 97%
• AC-10704
• EN300-20977
• 2,5-Dimethylbenzenethiol, 90%, technical grade
• PS-5796
• AKOS000120704
• EINECS 223-649-3
• NS00030696
• SCHEMBL394229
• AC9804
• DTXCID2039706
• DB-020134

• MDL： MFCD00010020
• Inchi： 1S/C8H10S/c1-6-3-4-7(2)8(9)5-6/h3-5,9H,1-2H3
• InChI Key： NHAUBUMQRJWWAT-UHFFFAOYSA-N
• SMILES： SC1C=C(C)C=CC=1C
• BRN： 2040348

Computed Properties

• Exact Mass: 138.05000
• Monoisotopic Mass: 138.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.8
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Transparent light yellow liquid
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: -30°C (estimate)
• Boiling Point: 126.3 °C/50 mmHg(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.5698(lit.)
• PSA: 38.80000
• LogP: 2.59210
• Sensitiveness: Stench

2,5-Dimethylthiophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether